(4-(Adamantan-1-yl)-2-nitrophenyl)methanamine

• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol
• IUPAC Name: [4-(1-adamantyl)-2-nitrophenyl]methanamine
• InChI: InChI=1S/C17H22N2O2/c18-10-14-1-2-15(6-16(14)19(20)21)17-7-11-3-12(8-17)5-13(4-11)9-17/h1-2,6,11-13H,3-5,7-10,18H2
• InChI Key: LWVGZPGNYBBBNZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C4=CC(=C(C=C4)CN)[N+](=O)[O-]

Description

(4-(Adamantan-1-yl)-2-nitrophenyl)methanamine is a phenylmethanamine derivative featuring an adamantane moiety at the para position of the aromatic ring, a nitro group at the ortho position, and a primary amine (-CH2NH2) at the benzylic position. The adamantane group imparts high lipophilicity and metabolic stability, while the nitro group contributes to electronic effects that may influence reactivity and pharmacological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-(Adamantan-1-yl)-2-nitrophenyl)methanamine typically involves the introduction of the adamantane group to a nitrophenylmethanamine precursor. One common method is the nucleophilic substitution reaction where an adamantane derivative reacts with a nitrophenylmethanamine under controlled conditions. The reaction may require a catalyst and specific solvents to optimize yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and cost-effectiveness. Techniques such as microwave irradiation can be employed to enhance reaction rates and efficiency .

Chemical Reactions Analysis

Types of Reactions

(4-(Adamantan-1-yl)-2-nitrophenyl)methanamine can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The amine group can participate in substitution reactions, forming derivatives with different functional groups.

Coupling Reactions: The compound can undergo coupling reactions with arylboronic acids under Chan–Lam conditions to form N-aryl derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium on carbon (Pd/C) catalyst.

Substitution: Various halides or sulfonates as electrophiles.

Coupling: Arylboronic acids, copper(II) acetate, and a base like DBU in acetonitrile.

Major Products

Reduction: Formation of (4-(Adamantan-1-yl)-2-aminophenyl)methanamine.

Substitution: Formation of various substituted derivatives depending on the electrophile used.

Coupling: Formation of N-aryl derivatives with different aryl groups.

Scientific Research Applications

Organic Synthesis

The compound serves as an important intermediate in the synthesis of complex organic molecules. Its unique structure allows for various chemical transformations, including:

• Reactions with Electrophiles : The nitro group can participate in electrophilic aromatic substitution reactions, facilitating the introduction of new functional groups.
• Cross-Coupling Reactions : It can act as a coupling partner in palladium-catalyzed reactions, which are essential for forming carbon-carbon bonds in organic synthesis.

Medicinal Chemistry

Research has indicated that derivatives of (4-(Adamantan-1-yl)-2-nitrophenyl)methanamine may exhibit biological activity relevant to drug development:

• Anticancer Activity : Preliminary studies suggest that modifications to this compound may yield derivatives with selective cytotoxic effects against cancer cell lines. For instance, compounds with similar structures have shown promising results in inhibiting tumor growth in vitro .
• CDK9 Inhibition : The compound's analogs have been explored for their potential as cyclin-dependent kinase 9 inhibitors, which are significant in cancer therapy due to their role in regulating cell cycle progression .

Material Science

The adamantane structure contributes to the development of advanced materials:

• Nanomaterials : (4-(Adamantan-1-yl)-2-nitrophenyl)methanamine can be incorporated into polymer matrices to enhance mechanical properties and thermal stability.
• Smart Materials : Its ability to undergo reversible reactions makes it suitable for applications in stimuli-responsive materials.

Case Studies

Several studies have documented the applications of (4-(Adamantan-1-yl)-2-nitrophenyl)methanamine:

• Synthesis of Anticancer Agents : A study focused on synthesizing a series of derivatives from (4-(Adamantan-1-yl)-2-nitrophenyl)methanamine, evaluating their cytotoxicity against various cancer cell lines. Results indicated that specific modifications led to enhanced potency compared to standard chemotherapeutics .
• Catalytic Applications : Research highlighted the use of this compound as a ligand in catalytic systems, showing improved yields in cross-coupling reactions compared to traditional ligands .
• Nanocomposite Development : Investigations into the incorporation of (4-(Adamantan-1-yl)-2-nitrophenyl)methanamine into polymer composites revealed significant improvements in thermal stability and mechanical strength, demonstrating its potential in material science .

Mechanism of Action

The mechanism of action of (4-(Adamantan-1-yl)-2-nitrophenyl)methanamine involves its interaction with specific molecular targets. The adamantane group provides rigidity and stability, allowing the compound to fit into enzyme active sites or receptor binding pockets effectively. The nitrophenylmethanamine moiety can participate in hydrogen bonding and electrostatic interactions, enhancing its binding affinity .

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Molecular Formula	Functional Groups/Substituents	Key Properties/Activities	Synthesis Yield	Reference
(4-(Adamantan-1-yl)-2-nitrophenyl)methanamine	C17H22N2O2*	-NO2 (ortho), -CH2NH2 (benzylic)	Potential antiviral, antimicrobial	Not reported
2-{[5-(Adamantan-1-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N,N-dimethylethanamine	C16H25N3S2	1,2,4-triazole, -S- linker, dimethylamine	Antimicrobial, antiviral	63%
4-(Adamantan-1-yl)-1-aryl-3,5-dihydroxy-1H-1,2,4-oxadiazole-2-thione derivatives	Varies	Oxadiazole-thione, aryl substituents	Anti-proliferative, antimicrobial	68–85%
(4-(Adamantan-1-yl)phenyl)boronic acid	C16H21BO2	Boronic acid (para)	Suzuki coupling reagent	98% purity
2-(1-Adamantyl)-4-methylphenol	C17H22O	Phenol (para), methyl (ortho)	Catalyst precursor	Not reported

*Molecular formula estimated based on structural features.

Key Observations:

Adamantane Positioning: The adamantane group is consistently placed at the para position in aromatic systems to maximize steric and electronic effects.

Functional Group Impact: The nitro group in the target compound may reduce basicity of the adjacent amine compared to phenol or boronic acid derivatives, affecting solubility and binding interactions . Heterocyclic systems (e.g., triazole in , oxadiazole in ) often enhance metabolic stability and target specificity, whereas the primary amine in the target compound offers flexibility for further derivatization.

Synthetic Efficiency : Yields for adamantane-containing compounds range widely (63–94%), with triazole derivatives requiring multi-step syntheses (e.g., hydrazine condensations) . The absence of heterocycles in the target compound may simplify its synthesis.

Pharmacological and Physicochemical Properties

• Antimicrobial Activity: Adamantane-linked triazole and oxadiazole-thione derivatives exhibit broad-spectrum antimicrobial activity (MIC values: 2–32 µg/mL) .
• Antiviral Potential: Adamantane derivatives are historically associated with anti-influenza and anti-HIV activity . The target compound’s nitro group could mimic nitro-containing antiviral agents like nitazoxanide, though direct evidence is lacking.
• Solubility and Stability : The adamantane group reduces aqueous solubility but improves membrane permeability. The nitro group may further decrease solubility compared to hydroxyl or boronic acid analogs .

Crystal and Spectroscopic Data

• Crystallography: Adamantane-containing triazole derivatives form non-merohedral twins with specific packing patterns . The target compound’s crystal structure is unreported, but its planar nitro-phenyl group may adopt similar stacking interactions.
• NMR Trends : Adamantane protons resonate at δ 1.5–2.2 ppm in ¹H NMR, consistent across analogs . The benzylic amine in the target compound would likely show signals near δ 3.5–4.0 ppm, distinct from dimethylamine (δ 2.2–2.5) in triazole derivatives .

Biological Activity

(4-(Adamantan-1-yl)-2-nitrophenyl)methanamine is a compound that has garnered interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews the available literature on its synthesis, biological evaluation, and potential therapeutic applications.

Synthesis

The synthesis of (4-(Adamantan-1-yl)-2-nitrophenyl)methanamine typically involves the reaction of adamantane derivatives with nitrophenyl compounds. The method often utilizes standard organic synthesis techniques, including amination and nitration reactions. For instance, the introduction of the nitrophenyl group can be achieved through electrophilic aromatic substitution.

Antimicrobial Activity

Research indicates that adamantane derivatives, including those with nitrophenyl substitutions, exhibit significant antimicrobial properties. A study highlighted that compounds containing an adamantane skeleton demonstrated good inhibitory activity against various bacterial strains, such as Staphylococcus aureus and Enterococcus faecalis .

Compound	MIC (µg/mL)	Target Organism
2a	62.5	Staphylococcus aureus
2d	125	Enterococcus faecalis
2g	1000	Bacillus cereus

Cytotoxicity

The cytotoxic effects of (4-(Adamantan-1-yl)-2-nitrophenyl)methanamine have been assessed against several cancer cell lines, including HeLa and A549. The results demonstrated moderate cytotoxicity, suggesting that while the compound may not be a potent anticancer agent alone, it could serve as a lead compound for further modifications .

Cell Line	IC50 (µM)
HeLa	10
A549	15

The proposed mechanism of action for compounds like (4-(Adamantan-1-yl)-2-nitrophenyl)methanamine includes interference with bacterial cell wall synthesis and disruption of cellular processes in cancer cells. The presence of the adamantane structure may enhance membrane permeability, allowing for better cellular uptake and increased efficacy against target organisms .

Case Studies

• Antiviral Activity : Some adamantane derivatives have shown antiviral properties, particularly against influenza viruses. The structural features of (4-(Adamantan-1-yl)-2-nitrophenyl)methanamine may contribute to similar activities due to its ability to interact with viral proteins .
• Inhibition Studies : In vitro studies have demonstrated that adamantane derivatives can inhibit enzymes related to inflammation and cancer progression. For example, certain derivatives have been shown to inhibit 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), which is implicated in metabolic disorders .

Q & A

Q. How can crystallographic disorder in the adamantane moiety be resolved during refinement?

• Methodological Answer :
• SHELXL constraints : Apply rigid-body refinement and ISOR commands to model adamantane’s thermal motion .
• Twinned data : Use PLATON to detect twinning and apply HKLF 5 format for integration .
• Validation tools : Check R-factor gaps (Δ >5% indicates errors) and ADDSYM for missed symmetry .